Cas no 127818-58-0 (3-Methyl-5-nitrophenol)
3-Methyl-5-nitrophenol structure
Product Name:3-Methyl-5-nitrophenol
CAS No:127818-58-0
MF:C7H7NO3
MW:153.135381937027
MDL:MFCD09038591
CID:63897
PubChem ID:237552
Update Time:2025-04-18
3-Methyl-5-nitrophenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-5-nitrophenol
- Phenol,3-Methyl-5-nitro-
- 3-Methyl-5-nitro phenol
- Phenol, 3-methyl-5-nitro-
- NSC41202
- 5-Nitro-3-methylphenol
- KDKCEPVMXOUFJD-UHFFFAOYSA-N
- FCH865295
- RP21701
- AB0035386
- ST2405138
- AX8088108
- X9708
- S-6
- DTXSID20285256
- FT-0702183
- MFCD09038591
- AC-5207
- NSC-41202
- GS-0940
- AKOS006330403
- 3-Methyl-5-nitro-phenol
- SCHEMBL5201173
- CS-0028791
- J-512874
- A19937
- 127818-58-0
- SY107669
- DB-062613
-
- MDL： MFCD09038591
- Inchi： 1S/C7H7NO3/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4,9H,1H3
- InChI Key： KDKCEPVMXOUFJD-UHFFFAOYSA-N
- SMILES： OC1C=C(C=C(C)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 153.04300
- Monoisotopic Mass: 153.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 1.8
Experimental Properties
- Color/Form: No data available
- Density: 1.3±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 295.7°C at 760 mmHg
- Flash Point: 135.4±12.5 °C
- Refractive Index: 1.596
- PSA: 66.05000
- LogP: 2.13200
3-Methyl-5-nitrophenol Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P280-P305+P351+P338-P310
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Sealed in dry,Room Temperature(BD88108)
3-Methyl-5-nitrophenol Customs Data
- HS CODE：2908999090
- Customs Data：
China Customs Code:
2908999090Overview:
2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-Methyl-5-nitrophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019145644-5g |
3-Methyl-5-nitrophenol |
127818-58-0 | 98% | 5g |
1,124.04 USD | 2021-06-16 | |
| Chemenu | CM130125-1g |
3-methyl-5-nitrophenol |
127818-58-0 | 95+% | 1g |
$295 | 2021-06-17 | |
| Chemenu | CM130125-5g |
3-methyl-5-nitrophenol |
127818-58-0 | 95+% | 5g |
$888 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PF296-50mg |
3-Methyl-5-nitrophenol |
127818-58-0 | 98% | 50mg |
150.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PF296-200mg |
3-Methyl-5-nitrophenol |
127818-58-0 | 98% | 200mg |
468.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PF296-1g |
3-Methyl-5-nitrophenol |
127818-58-0 | 98% | 1g |
1576.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PF296-100mg |
3-Methyl-5-nitrophenol |
127818-58-0 | 98% | 100mg |
448CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PF296-250mg |
3-Methyl-5-nitrophenol |
127818-58-0 | 98% | 250mg |
974CNY | 2021-05-08 | |
| TRC | M340640-10mg |
3-Methyl-5-nitrophenol |
127818-58-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M340640-50mg |
3-Methyl-5-nitrophenol |
127818-58-0 | 50mg |
$ 115.00 | 2022-06-03 |
3-Methyl-5-nitrophenol Related Literature
-
1. Electrophilic aromatic substitution. Part 23. The nitration of phenol and the cresols in aqueous sulphuric acidRobert G. Coombes,John G. Golding,Panicos Hadjigeorgiou J. Chem. Soc. Perkin Trans. 2 1979 1451
127818-58-0 (3-Methyl-5-nitrophenol) Related Products
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